Cas no 885952-19-2 (2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 885952-19-2
• MF: C₁₉H₁₇N₃O₂
• MW: 319.357184171677
• CID: 5979820
• PubChem ID: 2772199
• Update Time: 2025-10-30

2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• 4H-Pyrido[1,2-a]pyrimidine-3-carboxaldehyde, 2-(3,4-dihydro-2(1H)-isoquinolinyl)-7-methyl-4-oxo-
• 2-(3,4-Dihydro-2(1H)-isoquinolinyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxaldehyde
• 885952-19-2
• 7-methyl-4-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• AKOS002311652
• DTXSID101118009
• Z339407504
• EN300-18486071

• Inchi： 1S/C19H17N3O2/c1-13-6-7-17-20-18(16(12-23)19(24)22(17)10-13)21-9-8-14-4-2-3-5-15(14)11-21/h2-7,10,12H,8-9,11H2,1H3
• InChI Key： JQGRDLOLXBYNKM-UHFFFAOYSA-N
• SMILES： C12C=CC(C)=CN1C(=O)C(C=O)=C(N1CCC3=C(C1)C=CC=C3)N=2

Computed Properties

• Exact Mass: 319.132076794g/mol
• Monoisotopic Mass: 319.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 490.0±55.0 °C(Predicted)
• pka: 0?+-.0.70(Predicted)

Additional information on 2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde

Comprehensive Analysis of 2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 885952-19-2)

The compound 2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 885952-19-2) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and medicinal chemistry research. Its unique scaffold combines isoquinoline and pyrido[1,2-a]pyrimidine moieties, making it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's carbaldehyde functional group offers versatile reactivity for further derivatization, a feature highly sought after in structure-activity relationship (SAR) studies. Its methyl-substituted pyrimidine core also contributes to enhanced metabolic stability, addressing a common challenge in drug development.

The synthesis of CAS 885952-19-2 typically involves multi-step organic transformations, including cyclocondensation reactions and Pd-catalyzed cross-coupling. These methods have been optimized to improve yield and purity, reflecting the growing emphasis on green chemistry principles in modern laboratories. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's structural integrity, while HPLC purity analysis ensures compliance with pharmaceutical standards.

From a therapeutic perspective, the dihydroisoquinoline fragment in this molecule shares structural similarities with several CNS-active compounds, sparking investigations into potential neurological applications. However, current research remains primarily focused on its kinase inhibitory properties, particularly in the context of cancer signaling pathways. This aligns with frequent search queries about "next-generation kinase inhibitors" and "targeted cancer therapies" in scientific databases.

Stability studies of 2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde under various pH conditions reveal interesting degradation profiles, providing crucial data for formulation development. The compound demonstrates moderate solubility in polar aprotic solvents, a characteristic that influences its drug delivery strategies. These physicochemical properties are frequently discussed in forums about "improving drug bioavailability," reflecting practitioner concerns.

Patent literature indicates growing commercial interest in this chemical entity, with several applications claiming its use as a key intermediate for bioactive molecules. The pyrido[1,2-a]pyrimidine core specifically appears in recent publications about anti-inflammatory agents, coinciding with rising searches for "new anti-inflammatory scaffolds." Researchers should note that proper intellectual property considerations must accompany any development work involving this compound.

In the context of cheminformatics, the molecule's molecular descriptors (e.g., LogP, topological polar surface area) suggest favorable drug-likeness characteristics. Computational models predict moderate blood-brain barrier permeability, making it relevant to discussions about "CNS drug design" – a trending topic in medicinal chemistry circles. However, experimental validation of these predictions remains essential.

The safety profile of CAS 885952-19-2 requires careful evaluation, as with all investigational compounds. Preliminary in vitro toxicity screening data suggests reasonable selectivity indices, though comprehensive ADMET studies would be necessary for clinical translation. This aligns with the pharmaceutical industry's increased focus on "early-stage toxicity prediction," a frequent search term among drug developers.

From a market perspective, the compound's availability through specialty chemical suppliers has increased significantly since 2020, reflecting growing research utilization. Pricing trends indicate this remains a high-value research chemical, with costs influenced by synthesis complexity and patent landscapes. Laboratories should verify certificates of analysis when sourcing material, as purity significantly impacts experimental reproducibility.

Future research directions for 2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde may explore its potential in combination therapies or as a pharmacophore for library development. The compound's versatility positions it well for fragment-based drug design approaches, currently a hot topic in drug discovery conferences. As the scientific community continues to investigate this interesting scaffold, researchers are encouraged to monitor emerging publications and patent filings for the latest developments.